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Compound of Interest

Compound Name: Cabreuvin

Cat. No.: B192607 Get Quote

Cabreuvin: A Technical Guide for Researchers
For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the known physical, chemical, and

biological properties of Cabreuvin. The information is compiled from available scientific

literature and databases, aiming to serve as a foundational resource for further research and

development.

Chemical and Physical Properties
Cabreuvin, a naturally occurring isoflavone, possesses a range of physicochemical properties

that are critical for its handling, formulation, and biological activity. A summary of these

properties is presented below.
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Property Value Source/Method

IUPAC Name
3-(3,4-dimethoxyphenyl)-7-

methoxy-4H-chromen-4-one
-

Synonyms 7,3',4'-Trimethoxyisoflavone -

CAS Number 1621-61-0 -

Molecular Formula C₁₈H₁₆O₅ -

Molecular Weight 312.32 g/mol -

Physical State Solid Predicted

Melting Point 165 °C Literature

Boiling Point Not experimentally determined. -

Solubility

Likely soluble in organic

solvents like DMSO, ethanol,

and methanol. Poorly soluble

in water.

Based on isoflavone structure

XLogP3-AA 3.1 Computed

Spectroscopic Data
Detailed experimental spectroscopic data for Cabreuvin is not widely available. The following

represents expected spectral characteristics based on its isoflavone structure.

¹H NMR: Expected signals would include aromatic protons, methoxy group protons, and a

characteristic singlet for the C2-H of the isoflavone core.

¹³C NMR: The spectrum would show signals for the carbonyl carbon (C-4), olefinic carbons

(C-2 and C-3), and aromatic carbons, as well as methoxy carbons.

UV-Vis Spectroscopy: As a flavonoid, Cabreuvin is expected to exhibit characteristic

absorption bands in the UV-Vis region, typically between 250-380 nm, arising from the

cinnamoyl and benzoyl systems of the isoflavone core.
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Experimental Protocols
Detailed, step-by-step experimental protocols for the specific isolation or total synthesis of

Cabreuvin are not readily available in the surveyed literature. However, generalized methods

for the isolation of isoflavones from plant sources and for their chemical synthesis are well-

established.

Generalized Protocol for Isolation from Natural Sources
The following workflow outlines a general procedure for the isolation of isoflavones, like

Cabreuvin, from a plant source such as Myrocarpus frondosus.
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General Workflow for Isoflavone Isolation

Plant Material Collection and Preparation
(e.g., heartwood of Myrocarpus frondosus)

Extraction
(e.g., with ethanol or methanol)

Solvent Partitioning
(e.g., with hexane, ethyl acetate, and water)

Column Chromatography
(e.g., silica gel or Sephadex LH-20)

Fraction Collection and Analysis
(e.g., by TLC)

Further Purification
(e.g., preparative HPLC)

Structure Elucidation
(e.g., NMR, MS)

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and purification of isoflavones from plant

material.

Conceptual Strategy for Total Synthesis
The chemical synthesis of isoflavones often involves the construction of the chromone core

followed by the introduction of the B-ring. A common retrosynthetic approach is depicted below.
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Retrosynthetic Analysis of Cabreuvin

Cabreuvin Chalcone Intermediate[Oxidative Cyclization]

Resorcinol Derivative[Claisen-Schmidt Condensation]

Benzaldehyde Derivative

[Claisen-Schmidt Condensation]

Click to download full resolution via product page

Caption: A simplified retrosynthetic approach for the chemical synthesis of Cabreuvin.

Biological Activity and Potential Mechanisms of
Action
Extracts from Myrocarpus frondosus, a known source of Cabreuvin, have demonstrated both

antioxidant and anti-inflammatory properties[1]. While direct experimental evidence for the

biological activities of isolated Cabreuvin is limited, its isoflavone structure suggests potential

mechanisms of action, particularly through the modulation of key signaling pathways involved

in cellular stress and inflammation.

Hypothetical Antioxidant Mechanism via Nrf2 Activation
Many flavonoids are known to exert antioxidant effects by activating the Nuclear factor

erythroid 2-related factor 2 (Nrf2) signaling pathway. It is plausible that Cabreuvin could act as

an Nrf2 activator.
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Hypothetical Nrf2 Activation by Cabreuvin

Cabreuvin

Keap1-Nrf2 Complex

induces dissociation

Nrf2

releases

Antioxidant Response Element (ARE)

translocates to nucleus and binds

Antioxidant Enzymes
(e.g., HO-1, NQO1)

promotes transcription

Cellular Protection

leads to
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Caption: Proposed mechanism of Cabreuvin-mediated antioxidant response via Nrf2

activation.

Hypothetical Anti-inflammatory Mechanism via NF-κB
Inhibition
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The anti-inflammatory properties of many natural compounds are attributed to their ability to

inhibit the Nuclear Factor-kappa B (NF-κB) signaling pathway. Cabreuvin may share this

mechanism of action.

Hypothetical NF-κB Inhibition by Cabreuvin

Inflammatory Stimuli
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activates
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Caption: Postulated anti-inflammatory mechanism of Cabreuvin through inhibition of the NF-κB

pathway.
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Conclusion and Future Directions
Cabreuvin is an isoflavone with defined chemical and physical properties. While its biological

activities are not yet extensively studied, its structural similarity to other bioactive flavonoids

suggests potential as an antioxidant and anti-inflammatory agent. Future research should focus

on:

Detailed Spectroscopic Analysis: Obtaining and publishing complete ¹H NMR, ¹³C NMR, and

UV-Vis spectra of purified Cabreuvin.

Quantitative Solubility Studies: Determining the solubility of Cabreuvin in a range of

pharmaceutically relevant solvents.

Biological Validation: Experimentally validating the hypothesized effects of Cabreuvin on the

Nrf2 and NF-κB signaling pathways in relevant cell and animal models.

Pharmacokinetic and Toxicological Profiling: Assessing the absorption, distribution,

metabolism, excretion, and safety profile of Cabreuvin.

This technical guide serves as a starting point for researchers interested in exploring the

therapeutic potential of Cabreuvin. The identified knowledge gaps highlight numerous

opportunities for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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